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These application notes provide a comprehensive overview and detailed protocols for utilizing
Avelumab in co-culture systems. This document is intended for professionals in research and
drug development to explore the therapeutic potential and mechanisms of Avelumab in a
controlled, in vitro environment that mimics the tumor microenvironment.

Introduction to Avelumab and Co-Culture Systems

Avelumab is a human IgG1 monoclonal antibody that targets the programmed death-ligand 1
(PD-L1). By blocking the interaction between PD-L1 and its receptor, programmed cell death
protein 1 (PD-1), Avelumab restores and enhances anti-tumor immune responses. Co-culture
systems are invaluable in vitro tools that allow for the study of interactions between different
cell populations, such as cancer cells and immune cells.[1][2] These systems provide a more
physiologically relevant model compared to monocultures for investigating the efficacy and
mechanism of action of immunotherapies like Avelumab.

Mechanism of Action of Avelumab
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In the tumor microenvironment, cancer cells can express PD-L1, which binds to PD-1 on
activated T cells, leading to the suppression of T-cell activity and allowing the tumor to evade
immune surveillance.[3][4] Avelumab binds to PD-L1 on tumor cells, preventing this
iImmunosuppressive signaling and thereby reactivating the cytotoxic function of T cells against
the cancer cells.[3][4]

Signaling Pathway of Avelumab
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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